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Compound Name: 2-Selenophenecarboxaldehyde

CAS No.: 25109-26-6

Cat. No.: B1329841

Get Quote

An In-depth Technical Guide to 2-Selenophenecarboxaldehyde: Physical Properties,

Spectroscopic Characterization, and Handling

Introduction
2-Selenophenecarboxaldehyde is a heterocyclic aromatic compound that has garnered

significant interest within the scientific community, particularly in the fields of medicinal

chemistry and materials science.[1][2] Its structure, which features a five-membered

selenophene ring with a reactive aldehyde group at the 2-position, makes it a valuable and

versatile building block for the synthesis of more complex molecular architectures.[1][2] The

presence of the selenium atom imparts unique electronic properties to the molecule, making its

derivatives promising candidates for novel therapeutic agents and advanced organic electronic

materials.[1][3]

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Selenophenecarboxaldehyde. It is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of this compound for
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its application in their work. The guide covers its fundamental physical characteristics, in-depth

spectroscopic analysis, safety and handling protocols, and its role in organic synthesis.

Physicochemical Properties
2-Selenophenecarboxaldehyde is typically a liquid at room temperature and may present with

a distinct odor.[2] Its core physical and chemical properties are summarized in the table below,

providing a foundational understanding of the compound's characteristics.

Property Value Reference

Molecular Formula C₅H₄OSe [4][5][6]

Molecular Weight 159.05 g/mol [4][5]

Boiling Point 208.1°C at 760 mmHg [4]

Flash Point 79.6°C [4]

Appearance Liquid [2]

Odor Distinctive [2]

Solubility Soluble in organic solvents [2]

CAS Number 25109-26-6 [4][5][6]

Molecular Structure and Crystallography
The molecular architecture of 2-Selenophenecarboxaldehyde consists of a planar, five-

membered selenophene ring, which is an aromatic heterocyclic system.[1] An aldehyde

functional group is substituted at the 2-position of this ring.[2] The planarity of the selenophene

ring is a key feature of its aromaticity.[1] The carbonyl group of the aldehyde is coplanar with

the ring, a result of conjugation that allows for π-electron delocalization between the ring and

the carbonyl moiety.[1] This electronic arrangement significantly influences the molecule's

reactivity and spectroscopic properties.

Based on crystallographic data from related selenophene derivatives, the carbon-selenium

bond length is approximately 1.855 Å.[1] Selenophene derivatives commonly crystallize in

monoclinic or triclinic systems.[1]
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Caption: 2D structure of 2-Selenophenecarboxaldehyde.

Spectroscopic Characterization
A thorough spectroscopic analysis is essential for the unambiguous identification and

characterization of 2-Selenophenecarboxaldehyde. The following sections detail the

expected spectroscopic data based on its structural features and data from analogous

compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde

proton and the three protons on the selenophene ring.[1] The aldehyde proton is anticipated to

appear significantly downfield, in the range of 9.5-10.0 ppm, due to the deshielding effect of the

carbonyl group.[1] The ring protons are expected to resonate in the aromatic region, between

7.1 and 7.4 ppm.[1]

¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework of the

molecule. The carbonyl carbon of the aldehyde is expected to be the most downfield signal.

The sp² hybridized carbons of the selenophene ring are predicted to appear in the 100-170

ppm range.[5][7]

⁷⁷Se NMR: The ⁷⁷Se NMR spectrum offers direct insight into the selenium environment. For

selenophene derivatives, chemical shifts are typically observed in the 150-600 ppm range.[1]

The electron-withdrawing nature of the aldehyde group is expected to influence the chemical

shift of the selenium atom, likely causing a downfield shift compared to unsubstituted

selenophene.[1]
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Spectroscopic

Technique
Key Features Expected Values Reference

¹H NMR Ring protons 7.1-7.4 ppm [1]

Aldehyde proton 9.5-10.0 ppm [1]

¹³C NMR
Aromatic/Olefinic

Carbons
100-170 ppm [5][7]

⁷⁷Se NMR Selenium 150-600 ppm [1]

IR C=O stretch 1700-1730 cm⁻¹ [1]

Aldehyde C-H 2700-2860 cm⁻¹ [1]

UV-Vis λmax 235-265 nm [1]

Infrared (IR) Spectroscopy
The IR spectrum of 2-Selenophenecarboxaldehyde will exhibit characteristic absorption

bands that confirm the presence of the key functional groups. A strong absorption band is

expected in the 1700-1730 cm⁻¹ region, which is typical for the C=O stretching vibration of a

conjugated aromatic aldehyde.[1] The conjugation with the selenophene ring lowers this

frequency compared to aliphatic aldehydes.[1] Additionally, two distinct bands for the aldehyde

C-H stretching vibrations are anticipated between 2700-2860 cm⁻¹.[1]

Mass Spectrometry (MS)
While a specific experimental mass spectrum for 2-Selenophenecarboxaldehyde is not

readily available, the molecular ion peak (M⁺) would be observed at an m/z corresponding to its

molecular weight of approximately 159.05. The fragmentation pattern would likely involve the

loss of the formyl group (CHO) and fragmentation of the selenophene ring.

Ultraviolet-Visible (UV-Vis) Absorption Spectroscopy
The UV-Vis absorption spectrum is expected to show a maximum absorption (λmax) in the

range of 235-265 nm.[1] This absorption is due to the π → π* electronic transitions within the

conjugated system of the molecule.
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Synthesis and Reactivity
Synthetic Approaches
The synthesis of selenophenes and their derivatives typically involves cyclization reactions.[3]

[8] Modern synthetic methods often employ one-pot procedures, such as the intramolecular

cyclization of 1,3-dienyl bromides in the presence of a selenium source like potassium

selenocyanate (KSeCN) and copper oxide nanoparticles.[3] Another approach involves the

copper-catalyzed regioselective [2+2+1] cyclization of terminal alkynes with elemental

selenium, which is notable for its high atom economy.[9]

General Synthetic Workflow for Substituted Selenophenes

Acyclic Precursors (e.g., diynes, enynes)

Cyclization Reaction (e.g., metal-catalyzed)

Selenium Source (e.g., elemental Se, KSeCN)

Substituted Selenophene Core

Functional Group Interconversion

2-Selenophenecarboxaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Selenophenecarboxaldehyde.

Chemical Reactivity
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The aldehyde group in 2-Selenophenecarboxaldehyde is a key site of reactivity, making it a

versatile building block for further synthetic transformations. It can undergo a variety of

reactions typical of aromatic aldehydes, including:

Oxidation: to form the corresponding carboxylic acid.

Reduction: to yield the alcohol.

Wittig reaction: to create carbon-carbon double bonds.

Condensation reactions: with amines and other nucleophiles.

Applications in Research and Development
The unique properties of the selenophene moiety have led to its investigation in several areas

of research and development:

Medicinal Chemistry: Selenophene derivatives have demonstrated a wide range of biological

activities, including antidepressant, antioxidant, anticonvulsant, antibacterial, and antitumor

properties.[3] 2-Selenophenecarboxaldehyde serves as a precursor for the synthesis of

novel drug candidates.

Material Science: Organoselenium compounds, including selenophenes, are of great interest

in the development of new materials for organic electronics and optoelectronic devices.[1][3]

Their properties make them suitable for use in organic light-emitting diodes (OLEDs) and

organic field-effect transistors (OFETs).[3]

Safety and Handling
2-Selenophenecarboxaldehyde is classified as a hazardous substance and must be handled

with appropriate safety precautions.[5]

Hazard Identification:[5]

Acute Toxicity (Oral): Toxic if swallowed (H301).

Acute Toxicity (Inhalation): Toxic if inhaled (H331).
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Hazardous to the Aquatic Environment (Acute): Very toxic to aquatic life (H400).

Hazardous to the Aquatic Environment (Chronic): Very toxic to aquatic life with long-lasting

effects (H410).

Recommended Handling Procedures:[10][11][12]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.

Safe Handling Protocol

Personal Protective Equipment Engineering Controls Procedural Controls

Gloves Lab Coat Safety Goggles Fume Hood Avoid Inhalation/Ingestion Wash Hands After Handling Proper Storage Correct Disposal

Safe Use of 2-Selenophenecarboxaldehyde

Click to download full resolution via product page

Caption: Key components of the safe handling protocol for 2-Selenophenecarboxaldehyde.

Conclusion
2-Selenophenecarboxaldehyde is a fundamentally important heterocyclic compound with

significant potential in both medicinal chemistry and materials science. A comprehensive
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understanding of its physical properties, spectroscopic characteristics, and safe handling

procedures is paramount for its effective and responsible use in a research and development

setting. This guide has provided a detailed overview of these aspects to support scientists in

their work with this versatile molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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